Cas no 2172428-85-0 (2-2-(4-{3-(ethenyloxy)propylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol)

• Product Name: 2-2-(4-{3-(ethenyloxy)propylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol
• CAS No: 2172428-85-0
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6162456
• PubChem ID: 165787736
• Update Time: 2025-09-23

2-2-(4-{3-(ethenyloxy)propylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-{3-(ethenyloxy)propylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol
• 2-[2-(4-{[3-(ethenyloxy)propyl]amino}-1H-pyrazol-1-yl)ethoxy]ethan-1-ol
• 2172428-85-0
• EN300-1275062

• Inchi： 1S/C12H21N3O3/c1-2-17-7-3-4-13-12-10-14-15(11-12)5-8-18-9-6-16/h2,10-11,13,16H,1,3-9H2
• InChI Key： OQARHKQNQGCMLZ-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C=C(C=N1)NCCCOC=C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-2-(4-{3-(ethenyloxy)propylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol

Recent Advances in the Study of 2-2-(4-{3-(ethenyloxy)propylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol (CAS: 2172428-85-0)

The compound 2-2-(4-{3-(ethenyloxy)propylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol (CAS: 2172428-85-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and ethoxyethanol functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential clinical applications.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that 2-2-(4-{3-(ethenyloxy)propylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol exhibits selective inhibition of certain kinases, which are critical in the regulation of immune responses and cancer progression. These findings suggest that the compound could serve as a lead molecule for the development of novel kinase inhibitors.

Further investigations into the pharmacokinetic properties of 2172428-85-0 have revealed favorable bioavailability and metabolic stability. Animal studies have shown that the compound achieves sufficient plasma concentrations following oral administration, with a half-life that supports once-daily dosing. These properties are particularly advantageous for its potential use in chronic conditions, such as autoimmune diseases and certain cancers.

In addition to its therapeutic potential, recent synthetic chemistry efforts have focused on optimizing the production of 2-2-(4-{3-(ethenyloxy)propylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol. Advances in catalytic methods and green chemistry approaches have improved the yield and purity of the compound, making it more accessible for further preclinical and clinical studies. These developments are critical for scaling up production and ensuring the compound's viability as a drug candidate.

Despite these promising results, challenges remain in the development of 2172428-85-0. For instance, further studies are needed to fully understand its safety profile and potential off-target effects. Additionally, the compound's solubility and formulation stability under various conditions require optimization to enhance its therapeutic efficacy. Ongoing research aims to address these issues through structural modifications and advanced drug delivery systems.

In conclusion, 2-2-(4-{3-(ethenyloxy)propylamino}-1H-pyrazol-1-yl)ethoxyethan-1-ol represents a promising candidate in the field of chemical biology and drug discovery. Its unique pharmacological properties and recent advancements in synthesis and characterization underscore its potential as a therapeutic agent. Future research will likely focus on translational studies to evaluate its efficacy and safety in human trials, paving the way for its eventual clinical application.